Cas no 61603-70-1 (Hexanethioic acid, 2-hydroxy-, S-methyl ester)

• Product Name: Hexanethioic acid, 2-hydroxy-, S-methyl ester
• CAS No: 61603-70-1
• MF: C₇H₁₄O₂S
• MW: 162.249861240387
• CID: 473123
• PubChem ID: 12292170
• Update Time: 2025-04-19

Hexanethioic acid, 2-hydroxy-, S-methyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanethioic acid, 2-hydroxy-, S-methyl ester
• S-methyl 2-hydroxyhexanethioate
• 61603-70-1
• DTXSID00485075

• Inchi： 1S/C7H14O2S/c1-3-4-5-6(8)7(9)10-2/h6,8H,3-5H2,1-2H3
• InChI Key： SPRKAAXVVWRQRD-UHFFFAOYSA-N
• SMILES： S(C)C(C(CCCC)O)=O

Computed Properties

• Exact Mass: 162.07152
• Monoisotopic Mass: 162.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3